Cas no 1523152-24-0 (2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine
• CAS No: 1523152-24-0
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 5806353
• PubChem ID: 82577080
• Update Time: 2025-08-03

2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine
• EN300-1859954
• 1523152-24-0

• Inchi： 1S/C15H20N2/c1-11-8-12(9-15(2,3)10-16)13-6-4-5-7-14(13)17-11/h4-8H,9-10,16H2,1-3H3
• InChI Key： YJVWIAXRJLOXRQ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine

Introduction to 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine (CAS No. 1523152-24-0)

2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine (CAS No. 1523152-24-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine is C₁₆H₂₁N₃, and its molecular weight is approximately 255.35 g/mol. The compound features a quinoline ring system, which is a common structural motif in many biologically active molecules. The presence of the dimethyl and methyl substituents on the quinoline ring and the propylamine chain contributes to its unique chemical properties and biological activities.

In terms of chemical synthesis, 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine can be prepared through various methods, including multi-step reactions involving the coupling of appropriate intermediates. One common approach involves the reaction of 4-chloro-2-methylquinoline with an appropriately substituted amine in the presence of a suitable catalyst. The resulting product is then further modified to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound, making it more accessible for both research and potential commercial applications.

The biological activities of 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine have been extensively studied in recent years. One of its most notable properties is its ability to modulate specific receptors and signaling pathways. For instance, it has been shown to exhibit potent activity as an agonist or antagonist for certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery for various diseases. Additionally, studies have demonstrated that this compound can influence neurotransmitter systems, making it a potential candidate for treating neurological disorders such as depression and anxiety.

In preclinical studies, 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine has shown promising results in animal models of various diseases. For example, it has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine are also an important consideration for its potential therapeutic use. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. This suggests that it could be administered orally as a therapeutic agent, which would be advantageous for patient compliance and convenience. However, further research is needed to fully characterize its pharmacokinetic behavior in humans.

Safety and toxicity assessments are crucial steps in the development of any new drug candidate. To date, preclinical studies have indicated that 2,2-dimethyl-3-(2-methylquinolin-4-yl)propan-1-amine has a favorable safety profile at therapeutic doses. However, as with any new compound, comprehensive safety evaluations will be necessary before it can advance to clinical trials. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and potential adverse effects on major organ systems.

In conclusion, 2,2-dimethyl-3-(2-methylquinolin-4-y l)propan -1 -amine (CAS No . 15 2 3 1 5 0 - 0 ) strong > represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with its favorable pharmacological properties , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses , this compound holds significant promise for advancing our understanding of various diseases and developing novel therapeutic strategies . p >